Cas no 844904-34-3 (Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-)

Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)- structure
844904-34-3 structure
Product Name:Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-
CAS No:844904-34-3
MF:C9H8BrFO
MW:231.061625480652
CID:1824427
PubChem ID:57989328
Update Time:2025-04-21

Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-1-fluoro-2-(2-methoxyethenyl)-
    • A1-58582
    • IBPXBBANVJPWCQ-SNAWJCMRSA-N
    • (E)-4-Bromo-1-fluoro-2-(2-methoxyvinyl)benzene
    • 4-bromo-1-fluoro-2-[(E)-2-(methoxy)ethenyl]benzene
    • Inchi: 1S/C9H8BrFO/c1-12-5-4-7-6-8(10)2-3-9(7)11/h2-6H,1H3/b5-4+
    • InChI Key: IBPXBBANVJPWCQ-SNAWJCMRSA-N
    • SMILES: BrC1=CC=C(C(/C=C/OC)=C1)F

Computed Properties

  • Exact Mass: 229.97426g/mol
  • Monoisotopic Mass: 229.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų
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